Cas no 109719-09-7 (D-Leucine, 5,5,5-trifluoro-, (S)-)

D-Leucine, 5,5,5-trifluoro-, (S)- structure
109719-09-7 structure
Product Name:D-Leucine, 5,5,5-trifluoro-, (S)-
CAS No:109719-09-7
MF:C6H10F3NO2
MW:185.144312381744
CID:1192981
PubChem ID:6992683
Update Time:2025-04-20

D-Leucine, 5,5,5-trifluoro-, (S)- Chemical and Physical Properties

Names and Identifiers

    • D-Leucine, 5,5,5-trifluoro-, (S)-
    • (4S)-5,5,5-Trifluoro-D-leucine
    • 109719-09-7
    • (2R,4S)-2-Amino-5,5,5-trifluoro-4-methylpentanoic acid
    • CS-0513743
    • SCHEMBL4421181
    • XFGVJLGVINCWDP-IUYQGCFVSA-N
    • Inchi: 1S/C6H10F3NO2/c1-3(6(7,8)9)2-4(10)5(11)12/h3-4H,2,10H2,1H3,(H,11,12)/t3-,4+/m0/s1
    • InChI Key: XFGVJLGVINCWDP-IUYQGCFVSA-N
    • SMILES: FC([C@@H](C)C[C@H](C(=O)O)N)(F)F

Computed Properties

  • Exact Mass: 185.0664
  • Monoisotopic Mass: 185.06636305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32
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